Ethyl 5-(2-(3,4-dimethylphenyl)acetamido)-3-methylthiophene-2-carboxylate

• IUPAC Name: ethyl 5-[[2-(3,4-dimethylphenyl)acetyl]amino]-3-methylthiophene-2-carboxylate
• InChI: InChI=1S/C18H21NO3S/c1-5-22-18(21)17-13(4)9-16(23-17)19-15(20)10-14-7-6-11(2)12(3)8-14/h6-9H,5,10H2,1-4H3,(H,19,20)
• InChI Key: ZPZSXXRKEQJBTK-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=C(C=C(S1)NC(=O)CC2=CC(=C(C=C2)C)C)C
• Molecular Formula: C18H21NO3S
• Molecular Weight: 331.4 g/mol
• CAS No.: 921788-33-2

Description

The compound “Ethyl 5-(2-(3,4-dimethylphenyl)acetamido)-3-methylthiophene-2-carboxylate” is a complex organic molecule. It contains a thiophene ring, which is a five-membered ring with one sulfur atom, and an acetamido group, which is a functional group consisting of an acetyl group (CH3C=O) single-bonded to a nitrogen atom.

Chemical Reactions Analysis

The chemical reactions involving this compound would depend on its exact structure and the conditions under which it’s used. It might undergo reactions similar to other organoboron compounds, such as the Suzuki–Miyaura coupling.

Scientific Research Applications

Dyeing Polyester Fibers

Ethyl 2-amino-4-[(4-chlorophenyl)carbamoyl]-5-methylthiophene-3-carboxylate and related compounds, including those with a 3,4-dimethylphenyl group, have been utilized in synthesizing monoazo disperse dyes. These dyes exhibit good fastness properties on polyester fabrics and are used to produce various shades like yellow, deep pink, and brown. Despite good wash, perspiration, sublimation, and rub fastness ratings, they show poor photostability (Iyun et al., 2015).

Crystal Structure Studies

The compound's variants, such as ethyl 5-acetamido-4-(4-chlorophenyl)-2-methyl-6-oxo-5,6-dihydro-4 H-pyran-3-carboxylate, have been studied for their crystal structures. These studies provide insights into the molecular geometry and intermolecular interactions, essential for understanding the compound's properties and potential applications in material science (Xiao-lon, 2015).

Fluorescence Property Studies

Compounds like ethyl 5-acetyl-2-amino-4-methylthiophene-3-carboxylate, a similar derivative, have been investigated for their novel fluorescence properties. Such studies are significant in developing new materials for optoelectronics and sensing applications (Pusheng, 2009).

Enzyme Inhibition and Antibacterial Studies

N'-Substituted Benzylidene-2-(2, 4- Dimethylphenoxy) Acetatohydrazides, derived from related compounds, have shown antibacterial and anti-enzymatic activities. These studies contribute to the development of new pharmaceuticals and therapeutic agents (Aziz‐ur‐Rehman et al., 2014).

Synthesis of Luminescent Thiophenes

Research involving the synthesis of 2,4-disubstituted thiophene 5-carboxylates, which includes derivatives like ethyl 5-bromothiophene-2-carboxylate, has led to the creation of luminescent compounds. Such compounds have potential applications in the field of organic electronics and photonics (Teiber & Müller, 2012).